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cholest-5-ene-3,7,22-triol cholest-5-ene-3,7,22-triol (7alpha,22R)-dihydroxycholesterol is an oxysterol that is cholesterol which is substituted by hydroxy groups at positions 7alpha and 22R. It is an oxysterol, a 7alpha-hydroxy steroid, a 22-hydroxy steroid, a cholestanoid and a 3beta-hydroxy-Delta(5)-steroid.
Brand Name: Vulcanchem
CAS No.: 104786-66-5
VCID: VC0217028
InChI: InChI=1S/C27H46O3/c1-16(2)6-9-23(29)17(3)20-7-8-21-25-22(11-13-27(20,21)5)26(4)12-10-19(28)14-18(26)15-24(25)30/h15-17,19-25,28-30H,6-14H2,1-5H3/t17-,19-,20+,21-,22-,23+,24+,25-,26-,27+/m0/s1
SMILES: CC(C)CCC(C(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C)O
Molecular Formula: C23H23ClN2O3S
Molecular Weight: 418.7 g/mol

cholest-5-ene-3,7,22-triol

CAS No.: 104786-66-5

Main Products

VCID: VC0217028

Molecular Formula: C23H23ClN2O3S

Molecular Weight: 418.7 g/mol

cholest-5-ene-3,7,22-triol - 104786-66-5

CAS No. 104786-66-5
Product Name cholest-5-ene-3,7,22-triol
Molecular Formula C23H23ClN2O3S
Molecular Weight 418.7 g/mol
IUPAC Name (3S,7S,8S,9S,10R,13R,14S,17R)-17-[(2S,3R)-3-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
Standard InChI InChI=1S/C27H46O3/c1-16(2)6-9-23(29)17(3)20-7-8-21-25-22(11-13-27(20,21)5)26(4)12-10-19(28)14-18(26)15-24(25)30/h15-17,19-25,28-30H,6-14H2,1-5H3/t17-,19-,20+,21-,22-,23+,24+,25-,26-,27+/m0/s1
Standard InChIKey ULLWYOKOOHAYDJ-SDLILUQASA-N
Isomeric SMILES C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C=C4[C@@]3(CC[C@@H](C4)O)C)O)C)[C@@H](CCC(C)C)O
SMILES CC(C)CCC(C(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C)O
Canonical SMILES CC(C)CCC(C(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C)O
Description (7alpha,22R)-dihydroxycholesterol is an oxysterol that is cholesterol which is substituted by hydroxy groups at positions 7alpha and 22R. It is an oxysterol, a 7alpha-hydroxy steroid, a 22-hydroxy steroid, a cholestanoid and a 3beta-hydroxy-Delta(5)-steroid.
Synonyms cholest-5-ene-3,7,22-triol
cholest-5-ene-3,7,22-triol, (3beta,7beta,22R)-isome
PubChem Compound 128674
Last Modified Nov 11 2021
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